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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of Proteolysis

Targeting Chimera (PROTAC) technology for the targeted degradation of chromatin

remodelers. Chromatin remodelers are a class of proteins that play a crucial role in regulating

gene expression by altering the structure of chromatin.[1][2] Dysregulation of these proteins is

implicated in various diseases, particularly cancer, making them attractive therapeutic targets.

[1][2] PROTAC technology offers a novel therapeutic modality to target these proteins for

degradation, overcoming some of the limitations of traditional inhibitors.[3][4]

Introduction to PROTAC Technology
Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules designed to

hijack the cell's natural protein disposal system, the Ubiquitin-Proteasome System (UPS), to

selectively degrade a target protein of interest (POI).[3][4][5] A PROTAC molecule consists of

three key components: a ligand that binds to the POI, a ligand that recruits an E3 ubiquitin

ligase, and a linker that connects the two ligands.[3][5]

The mechanism of action involves the PROTAC simultaneously binding to the POI and an E3

ligase, forming a ternary complex.[3][5][6] This proximity induces the E3 ligase to transfer

ubiquitin molecules to the POI, marking it for degradation by the 26S proteasome.[3][5][7] The

PROTAC molecule itself is not degraded in this process and can catalytically induce the

degradation of multiple POI molecules.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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